Cas no 735276-43-4 (1,4-Pentanedione, 1-(3-chlorophenyl)-)

• Product Name: 1,4-Pentanedione, 1-(3-chlorophenyl)-
• CAS No: 735276-43-4
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 542338
• PubChem ID: 11195185
• Update Time: 2025-04-19

1,4-Pentanedione, 1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanedione, 1-(3-chlorophenyl)-
• 1-(3-chlorophenyl)pentane-1,4-dione
• 735276-43-4
• DTXSID60458341

• Inchi： 1S/C11H11ClO2/c1-8(13)5-6-11(14)9-3-2-4-10(12)7-9/h2-4,7H,5-6H2,1H3
• InChI Key： URWAEVRPAMPJHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC(C)=O)=O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų